Cas no 2034535-88-9 (N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034535-88-9
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5761628
• PubChem ID: 119104776
• Update Time: 2025-06-07

N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6559-1850
• N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophen-3-yl)acetamide
• N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-3-ylacetamide
• N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide
• 2034535-88-9
• AKOS026704104

• Inchi： 1S/C14H17N3O3S/c18-12(7-10-3-6-21-9-10)15-8-13-16-14(17-20-13)11-1-4-19-5-2-11/h3,6,9,11H,1-2,4-5,7-8H2,(H,15,18)
• InChI Key： WKHCIRAVSRCDMV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCC1=NC(C2CCOCC2)=NO1)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide

Professional Introduction to N-{[3-(oxan-4-yl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-3-yl)acetamide} (CAS No. 2034535-88-9)

N-{[3-(oxan-4-yl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-3-yl)acetamide} (CAS No. 2034535-88-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of heterocyclic structures, which are widely recognized for their potential biological activity and therapeutic applications. The unique arrangement of functional groups within its molecular framework positions it as a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-{[3-(oxan-4-yl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-3-yl)acetamide} incorporates several key features that contribute to its chemical reactivity and biological relevance. The oxan-4-yl moiety, derived from tetrahydropyran, introduces a six-membered oxygen-containing heterocycle, while the 1,2,4-oxadiazol ring provides a nitrogen-rich environment that is known to enhance binding interactions with biological targets. Additionally, the thiophen-3-yl substituent adds another layer of complexity, offering potential for diverse pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that incorporate multiple heterocyclic systems. This approach is motivated by the desire to create molecules with enhanced binding affinity and selectivity towards specific biological targets. N-{[3-(oxan-4-yl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophen-3-yl)acetamide} exemplifies this trend, as its structural design aims to leverage the complementary interactions provided by these heterocycles.

The synthesis of N-{[3-(oxan-4-yoxan1,2,,4-*oxadiazol5-*yl) group. Subsequent modifications include the addition of the

The stereochemistry of N-{[3-(

In the realm of medicinal chemistry, N-{[3-(

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery process for compounds like N-{[3-(

The future prospects for N-{[3-(